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Compound of Interest

Compound Name: W-2429

Cat. No.: B1214827 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
W-2429 is a non-narcotic analgesic and anti-inflammatory agent.[1] Its mechanism of action is

believed to involve the inhibition of cyclooxygenase (COX) enzymes, key players in the

inflammatory cascade. Accurate and precise quantification of W-2429 in biological matrices is

essential for pharmacokinetic studies, toxicological assessments, and overall drug

development. This document provides detailed application notes and protocols for the

quantitative analysis of W-2429 using modern analytical techniques.

Physicochemical Properties of W-2429
Understanding the physicochemical properties of W-2429 is fundamental for analytical method

development, particularly for optimizing sample preparation, chromatographic separation, and

detection parameters.

Table 1: Physicochemical Properties of W-2429

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 4 Tech Support

https://www.benchchem.com/product/b1214827?utm_src=pdf-interest
https://www.benchchem.com/product/b1214827?utm_src=pdf-body
https://www.swissadme.ch/
https://www.benchchem.com/product/b1214827?utm_src=pdf-body
https://www.benchchem.com/product/b1214827?utm_src=pdf-body
https://www.benchchem.com/product/b1214827?utm_src=pdf-body
https://www.benchchem.com/product/b1214827?utm_src=pdf-body
https://www.benchchem.com/product/b1214827?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1214827?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source

CAS Number 37795-69-0 [2]

Molecular Formula C₁₀H₈N₂O₂ [2]

Molecular Weight 188.18 g/mol [2]

SMILES
c1ccc2c(c1)c(=O)n3c(CCO3)n

2
Internal Prediction

Predicted LogP 1.25 Internal Prediction

Predicted pKa (most acidic) 11.58 Internal Prediction

Predicted Aqueous Solubility

(LogS)
-2.45 Internal Prediction

Signaling Pathway
As a non-narcotic analgesic, W-2429 is presumed to exert its therapeutic effects by modulating

the prostaglandin synthesis pathway. Prostaglandins are lipid compounds with hormone-like

effects that are central to the generation of inflammatory responses, including pain and fever.

The key enzymes in this pathway are the cyclooxygenases, COX-1 and COX-2. Non-steroidal

anti-inflammatory drugs (NSAIDs) primarily function by inhibiting these enzymes.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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